Cas no 106058-29-1 (2-Butenoic acid, 4-[(5-methyl-3-isoxazolyl)amino]-4-oxo-, (Z)-)

2-Butenoic acid, 4-[(5-methyl-3-isoxazolyl)amino]-4-oxo-, (Z)- structure
106058-29-1 structure
Product Name:2-Butenoic acid, 4-[(5-methyl-3-isoxazolyl)amino]-4-oxo-, (Z)-
CAS No:106058-29-1
MF:C8H8N2O4
MW:196.160121917725
CID:1179115
Update Time:2024-08-05

2-Butenoic acid, 4-[(5-methyl-3-isoxazolyl)amino]-4-oxo-, (Z)- Chemical and Physical Properties

Names and Identifiers

    • 2-Butenoic acid, 4-[(5-methyl-3-isoxazolyl)amino]-4-oxo-, (Z)-
    • (Z)-4-((5-methylisoxazol-3-yl)amino)-4-oxobut-2-enoic acid
    • 2-Butenoic acid, 4-[(5-methyl-3-isoxazolyl)amino]-4-oxo-, (Z)- (9CI)
    • Inchi: 1S/C8H8N2O4/c1-5-4-6(10-14-5)9-7(11)2-3-8(12)13/h2-4H,1H3,(H,12,13)(H,9,10,11)/b3-2-
    • InChI Key: FHXUOFGJMIEOBX-IHWYPQMZSA-N
    • SMILES: C(O)(=O)/C=C\C(NC1C=C(C)ON=1)=O

Computed Properties

  • Exact Mass: 196.04844

Experimental Properties

  • Density: 1.441±0.06 g/cm3(Predicted)
  • Boiling Point: 498.0±45.0 °C(Predicted)
  • PSA: 92.43
  • pka: 2.52±0.25(Predicted)
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.